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Compound of Interest

2-Amino-4-bromobutanoic acid
Compound Name: ]
hydrobromide

cat. No.: B1283170

Essential Safety and Handling Guide for 2-
Amino-4-bromobutanoic Acid Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling
2-Amino-4-bromobutanoic acid hydrobromide (CAS No: 15159-65-6). Adherence to these
guidelines is critical to ensure personal safety and proper management of this chemical in a
laboratory setting.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Amino-4-bromobutanoic acid hydrobromide is a chemical that requires careful handling
due to its potential hazards. It is classified as a substance that can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1] Therefore, the use of appropriate personal
protective equipment is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Requirement Rationale

NIOSH/MSHA or European

To prevent inhalation of dust
Standard EN 149 approved

Respiratory Protection ) particles which can cause
respirator (e.g., N95 dust ) o
respiratory irritation.
mask)[2]
To protect eyes from dust
) Safety glasses with side- particles and potential
Eye Protection _ _ _
shields or goggles. splashes, preventing serious
eye irritation.[1]
] Chemical-resistant gloves To prevent skin contact which
Hand Protection o o
(e.g., nitrile rubber). can cause irritation.[1]
) To protect skin and personal
Body Protection Laboratory coat.

clothing from contamination.

2. Safe Handling and Operational Plan

A systematic approach to handling this compound is crucial to minimize exposure and ensure
safety.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Amino-4-bromobutanoic acid hydrobromide.

Step-by-Step Handling Procedures:

+ Preparation: Before handling, ensure that the work area is clean and uncluttered. An
eyewash station and safety shower should be readily accessible.[2] All personnel involved
must be trained on the hazards and proper handling procedures.
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Engineering Controls: All work with 2-Amino-4-bromobutanoic acid hydrobromide should
be conducted in a properly functioning chemical fume hood to ensure adequate ventilation.

[2]

Handling:

[e]

Avoid the formation of dust when handling the solid material.[2][3]

o

Use non-sparking tools.[3]

[¢]

Do not breathe dust.[2]

[¢]

Avoid contact with skin, eyes, and clothing.[2][3]

Storage: Store the compound in a tightly sealed container in a dry, cool, and well-ventilated
place.[2][3] It should be stored away from strong oxidizing agents, alkaline materials, and
strong bases.[2]

. Disposal Plan

Contaminated materials and waste should be handled as hazardous waste.

Waste Collection: Collect waste material in a suitable, labeled container. Avoid mixing with
incompatible materials.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations. Do not allow the product to enter the environment.[2]

. Emergency Procedures

In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical attention.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of inhalation: Move the exposed person to fresh air. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.
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 In case of ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth
with water and give them plenty of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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